Cas no 842122-15-0 (4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-)
![4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- structure](https://www.kuujia.com/scimg/cas/842122-15-0x500.png)
842122-15-0 structure
Product name:4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
- 842122-15-0
- BDBM50159671
- CHEMBL179094
- 2-[[2-(2-Bromophenoxy)ethyl]amino]-4H-naphtho[1,2-b]pyran-4-one
- DTXSID701175930
- 2-[2-(2-Bromo-phenoxy)-ethylamino]-benzo[h]chromen-4-one
-
- Inchi: InChI=1S/C21H16BrNO3/c22-17-7-3-4-8-19(17)25-12-11-23-20-13-18(24)16-10-9-14-5-1-2-6-15(14)21(16)26-20/h1-10,13,23H,11-12H2
- InChI Key: FNEVXZRSKAPXGS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 409.03136Da
- Monoisotopic Mass: 409.03136Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 47.6Ų
4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- Related Literature
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Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
842122-15-0 (4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-) Related Products
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